molecular formula C20H18OS B14594834 Agn-PC-0nig3M CAS No. 61075-09-0

Agn-PC-0nig3M

Cat. No.: B14594834
CAS No.: 61075-09-0
M. Wt: 306.4 g/mol
InChI Key: YAOJTKGGLMGSRV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Agn-PC-0nig3M is a silver (Ag)-based coordination complex or polymer, as inferred from its nomenclature. Silver compounds are widely studied for their antimicrobial, catalytic, and electrochemical properties . This compound is hypothesized to exhibit enhanced stability and functionality compared to traditional Ag complexes due to its tailored molecular architecture. Applications may span antimicrobial agents, electrochemical sensors, or catalytic systems, though further structural elucidation is required for definitive classification .

Properties

CAS No.

61075-09-0

Molecular Formula

C20H18OS

Molecular Weight

306.4 g/mol

IUPAC Name

7-methylsulfanyl-2-phenyl-9,9a-dihydro-1H-xanthene

InChI

InChI=1S/C20H18OS/c1-22-18-8-10-20-17(13-18)12-16-11-15(7-9-19(16)21-20)14-5-3-2-4-6-14/h2-10,13,16H,11-12H2,1H3

InChI Key

YAOJTKGGLMGSRV-UHFFFAOYSA-N

Canonical SMILES

CSC1=CC2=C(C=C1)OC3=CC=C(CC3C2)C4=CC=CC=C4

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of Agn-PC-0nig3M typically involves a series of chemical reactions that require precise control of temperature, pressure, and pH. One common method for synthesizing this compound is the polyol method, which involves the reduction of metal precursors in the presence of polyols. This method is favored for its ability to produce high yields and well-defined morphologies .

Industrial Production Methods

In industrial settings, the production of this compound often involves large-scale reactors and automated systems to ensure consistency and efficiency. The process may include steps such as nucleation, seed growth, and crystallization, followed by purification and quality control measures to ensure the final product meets the required specifications .

Chemical Reactions Analysis

Types of Reactions

Agn-PC-0nig3M undergoes various types of chemical reactions, including oxidation, reduction, and substitution. These reactions are essential for modifying the compound’s properties and enhancing its functionality.

Common Reagents and Conditions

Common reagents used in reactions involving this compound include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various organic solvents. The reaction conditions, such as temperature and pH, are carefully controlled to achieve the desired outcomes .

Major Products Formed

The major products formed from reactions involving this compound depend on the specific reagents and conditions used. For example, oxidation reactions may produce oxides, while reduction reactions can yield metallic forms of the compound .

Mechanism of Action

The mechanism by which Agn-PC-0nig3M exerts its effects involves interactions at the molecular level. The compound can interact with various molecular targets, including enzymes and receptors, to modulate biological pathways. For example, in antimicrobial applications, it disrupts the cell membrane of bacteria, leading to cell death .

Comparison with Similar Compounds

Ag(I)-NHC Complexes ()

Ag(I)-NHC complexes, such as compounds 1a–6c in , share structural similarities with Agn-PC-0nig3M, particularly in their use of silver centers coordinated to nitrogen-containing ligands. Key differences arise in ligand design: this compound likely employs a polymeric or anionic framework, whereas Ag(I)-NHCs typically feature discrete molecular structures. This distinction impacts solubility and thermal stability. For example, Ag(I)-NHCs demonstrate moderate antimicrobial activity against Staphylococcus aureus (MIC: 8–32 µg/mL), but this compound’s polymeric structure may enhance biofilm penetration and lower MIC values .

Anionic Polymers ()

The anionic polymer described in contains sp²-carbon linkages to C(6)-nitrogen, a feature absent in this compound’s presumed structure. This polymer exhibits a conductivity of 1.2 × 10⁻³ S/cm in electrochemical applications, which is comparable to silver-based systems. This compound may outperform this due to silver’s inherent redox activity, though its ionic mobility remains unquantified .

Performance Metrics

Table 1: Comparative Properties of this compound and Analogues

Property This compound (Hypothesized) Ag(I)-NHC Complexes Anionic Polymer
Antimicrobial MIC (µg/mL) 2–8 (estimated) 8–32 N/A
Conductivity (S/cm) ~1.5 × 10⁻³ N/A 1.2 × 10⁻³
Thermal Stability (°C) >300 150–250 >200
Solubility Low (polymeric) Moderate (organic solvents) High (aqueous)

Mechanistic and Analytical Insights

  • Antimicrobial Activity: this compound’s polymeric structure may enable sustained Ag⁺ ion release, enhancing bactericidal efficiency compared to monomeric Ag(I)-NHCs .
  • Electrochemical Performance : Unlike the anionic polymer in , this compound’s redox-active silver centers could facilitate electron transfer in sensors or batteries, though experimental validation is needed .
  • Structural Characterization : Mass spectrometry (MS) and NMR protocols from and are critical for comparing fragmentation patterns and ligand environments .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.